Cas no 141556-46-9 (1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride)

• Product Name: 1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride
• CAS No: 141556-46-9
• MF: C₁₅H₁₁Cl₃N₂
• MW: 325.620240449905
• MDL: MFCD03788924
• CID: 101527
• PubChem ID: 15936878
• Update Time: 2025-06-12

1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride
• 1,3-Bis(4-chlorophenyl)imidazolium chloride
• 1,3-bis(4-chlorophenyl)imidazol-1-ium,chloride
• 1H-Imidazolium,1,3-bis(4-chlorophenyl)-, chloride (1:1)
• pCl IMD salt
• MFCD03788924
• 1,3-Bis(4-chlorophenyl)midazolium chloride
• D83390
• 1,3-Bis(4-chlorophenyl)-1H-imidazol-3-iumchloride
• DTXSID80579865
• SCHEMBL3940284
• 141556-46-9
• 1H-Imidazolium, 1,3-bis(4-chlorophenyl)-, chloride (1:1)
• 1,3-bis(4-chlorophenyl)imidazol-1-ium;chloride
• 1,3-bis-(4-Chlorophenyl)imidazolium chloride
• CS-0035204

• MDL： MFCD03788924
• Inchi： 1S/C15H11Cl2N2.ClH/c16-12-1-5-14(6-2-12)18-9-10-19(11-18)15-7-3-13(17)4-8-15;/h1-11H;1H/q+1;/p-1
• InChI Key： SANZEZUASUDVTC-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)[N+]1C=CN(C2C=CC(=CC=2)Cl)C=1.[Cl-]

Computed Properties

• Exact Mass: 323.99900
• Monoisotopic Mass: 323.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 251-252°C
• Stability/Shelf Life: hygroscopic
• PSA: 8.81000
• LogP: 1.06480
• Solubility: Not available

1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Additional information on 1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride

Comprehensive Overview of 1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride (CAS No. 141556-46-9)

1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride (CAS No. 141556-46-9) is a specialized organic compound with a unique molecular structure, featuring two 4-chlorophenyl groups attached to an imidazolium core. This compound has garnered significant attention in recent years due to its potential applications in materials science, catalysis, and pharmaceutical research. The presence of the chlorophenyl groups enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of current scientific trends, researchers are increasingly exploring imidazolium-based compounds for their role in green chemistry and sustainable synthesis. The compound’s ability to act as a precursor for ionic liquids or N-heterocyclic carbenes (NHCs) aligns with the growing demand for eco-friendly alternatives in industrial processes. Searches for terms like "imidazolium salts applications" and "chlorophenyl derivatives in catalysis" have surged, reflecting its relevance in modern chemistry.

The synthesis of 1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride typically involves the quaternization of an imidazole precursor with 4-chlorobenzyl chloride, followed by purification steps to achieve high purity. Its crystalline form and solubility profile make it suitable for further functionalization, a topic frequently queried in academic forums. Questions such as "How to modify imidazolium salts for specific reactions?" highlight the compound’s versatility.

From a structural perspective, the imidazolium ring in this compound exhibits pronounced electrophilic character, which is critical for its role in cross-coupling reactions and polymerization initiators. Recent studies have also investigated its potential in antimicrobial coatings, a hot topic given the global focus on hygiene and infection control. The chlorophenyl moieties contribute to its lipophilicity, a property often explored in drug delivery systems.

In analytical chemistry, CAS No. 141556-46-9 is characterized using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, addressing common search queries like "How to validate imidazolium compound purity?" Its stability under various conditions is another area of interest, particularly for industrial-scale applications.

Looking ahead, the demand for 1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride is expected to rise, driven by advancements in renewable energy materials and biocompatible polymers. Its compatibility with nanotechnology platforms further expands its utility, resonating with trends in smart materials research. As scientists continue to uncover its potential, this compound remains a focal point for innovation in synthetic and applied chemistry.